Cas no 312917-53-6 (4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide)

4-Cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide is a specialized organic compound featuring a benzothiazole core substituted with an ethoxy group at the 6-position and a 4-cyanobenzamide moiety at the 2-position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research as a potential intermediate or active ingredient. The cyano group enhances polarity and reactivity, while the ethoxy substitution may influence solubility and metabolic stability. Its benzothiazole scaffold is known for bioactivity, suggesting applications in drug discovery, particularly in targeting enzymes or receptors. The compound’s well-defined synthetic pathway allows for consistent purity and scalability in industrial settings.
4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide structure
312917-53-6 structure
Product Name:4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide
CAS No:312917-53-6
MF:C17H13N3O2S
MW:323.369022130966
CID:6265187
PubChem ID:959096
Update Time:2025-06-09

4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide
    • IDI1_008363
    • Z30206112
    • 312917-53-6
    • F0016-0565
    • ZINC00567882
    • Oprea1_628955
    • AKOS003626981
    • IFLab1_000144
    • HMS1412G12
    • starbld0003217
    • 4-cyano-N-(6-ethoxybenzo[d]thiazol-2-yl)benzamide
    • Inchi: 1S/C17H13N3O2S/c1-2-22-13-7-8-14-15(9-13)23-17(19-14)20-16(21)12-5-3-11(10-18)4-6-12/h3-9H,2H2,1H3,(H,19,20,21)
    • InChI Key: HCSGZLAMEHVGSN-UHFFFAOYSA-N
    • SMILES: S1C(NC(C2C=CC(C#N)=CC=2)=O)=NC2C=CC(=CC1=2)OCC

Computed Properties

  • Exact Mass: 323.07284784g/mol
  • Monoisotopic Mass: 323.07284784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 103Ų

4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0016-0565-2μmol
4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide
312917-53-6 90%+
2μl
$57.0 2023-07-06
Life Chemicals
F0016-0565-5μmol
4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide
312917-53-6 90%+
5μl
$63.0 2023-07-06
Life Chemicals
F0016-0565-10μmol
4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide
312917-53-6 90%+
10μl
$69.0 2023-07-06
Life Chemicals
F0016-0565-20μmol
4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide
312917-53-6 90%+
20μl
$79.0 2023-07-06
Life Chemicals
F0016-0565-1mg
4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide
312917-53-6 90%+
1mg
$54.0 2023-07-06
Life Chemicals
F0016-0565-2mg
4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide
312917-53-6 90%+
2mg
$59.0 2023-07-06
Life Chemicals
F0016-0565-3mg
4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide
312917-53-6 90%+
3mg
$63.0 2023-07-06
Life Chemicals
F0016-0565-4mg
4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide
312917-53-6 90%+
4mg
$66.0 2023-07-06
Life Chemicals
F0016-0565-5mg
4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide
312917-53-6 90%+
5mg
$69.0 2023-07-06
Life Chemicals
F0016-0565-10mg
4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide
312917-53-6 90%+
10mg
$79.0 2023-07-06

Additional information on 4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide

Introduction to 4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 312917-53-6)

4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide, identified by the Chemical Abstracts Service registry number 312917-53-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of a cyano group and a benzothiazole moiety further enhances its structural complexity and potential biological activity. The 6-ethoxy substituent on the benzothiazole ring introduces additional electronic and steric effects, which can modulate the compound's interactions with biological targets.

The synthesis of 4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide involves multi-step organic reactions, typically starting from commercially available precursors such as benzoyl chloride and 2-aminothiophene derivatives. The introduction of the cyano group is often achieved through cyanation reactions, while the benzothiazole core is constructed via cyclization of thioamides or thiolactams. The ethoxy group is incorporated through nucleophilic substitution or etherification reactions. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide with greater accuracy. Molecular docking studies have revealed that this compound exhibits potential binding affinity to various biological targets, including enzymes and receptors involved in inflammatory pathways. The cyano group, in particular, has been shown to enhance binding interactions due to its electron-withdrawing nature, while the benzothiazole moiety contributes to favorable hydrophobic interactions with protein surfaces.

In vitro pharmacological evaluations have demonstrated that 4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide possesses promising anti-inflammatory and analgesic properties. These effects are attributed to its ability to modulate the activity of cyclooxygenase (COX) enzymes and other mediators of inflammation. Preliminary studies in cell culture models have shown that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). Additionally, its interaction with transient receptor potential (TRP) channels has been explored, suggesting potential applications in pain management.

The structural features of 4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide make it an attractive scaffold for further derivatization and optimization. Researchers are investigating modifications to the cyano group, such as reduction to an amine or substitution with other electron-withdrawing groups, to fine-tune its pharmacological profile. Similarly, variations in the benzothiazole ring, including halogenation or methylation at different positions, are being explored to enhance bioavailability and target specificity. These efforts are supported by high-throughput screening technologies that allow for rapid assessment of thousands of derivatives.

The development of novel therapeutic agents often requires an understanding of their metabolic fate within biological systems. Metabolomic studies on 4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide have identified key pathways involving cytochrome P450 (CYP)-mediated oxidation and glucuronidation. These insights are crucial for predicting drug-drug interactions and optimizing dosing regimens. Furthermore, mass spectrometry-based techniques have been utilized to characterize minor metabolites that may contribute to pharmacological activity or toxicity.

Regulatory considerations play a critical role in advancing compounds like 4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide towards clinical development. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material is produced consistently and safely. Preclinical toxicology studies have assessed acute and chronic exposure scenarios to evaluate potential adverse effects on organs such as the liver and kidneys. These data are essential for submitting Investigational New Drug (IND) applications to regulatory agencies like the U.S. Food and Drug Administration (FDA).

The integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying promising candidates like 4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yb enzamide). Machine learning algorithms can predict molecular properties based on structural features alone, reducing the time required for experimental validation. Additionally, AI-driven virtual screening allows for rapid evaluation of large chemical libraries against specific biological targets, increasing the efficiency of hit identification.

Future directions in research on this compound include exploring its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The benzothiazole moiety has been implicated in modulating cholinergic systems, making it a relevant candidate for neuroprotective therapies. Furthermore, nanotechnology-based delivery systems are being investigated to enhance the bioavailability and targeted action of 4-cyano-N-(6-et hoxy -1 , 3 -ben zothia z ol -2 -yl )be nz amide in vivo.

In conclusion,4-cyano-N-(6 eth oxy -1 , 3 -ben zothia z ol -2 -yl )be nz amide (CAS No . 312917 -53 -6 ) represents a structurally complex and biologically active compound with significant therapeutic potential . Its synthesis , pharmacological profile , metabolic fate , regulatory status , and future applications highlight its importance as a research tool and candidate drug . Continued investigation into this molecule will likely yield valuable insights into disease mechanisms and novel treatment strategies .

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.